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Compound of Interest

5-Amino-2-phenylpyridazin-3(2H)-
Compound Name:
one

Cat. No.: B080346

Essential Safety and Handling Guide for 5-Amino-2-
phenylpyridazin-3(2H)-one

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Amino-2-phenylpyridazin-3(2H)-one
(CAS No. 13589-77-0) was not readily available. The following guidance is based on the safety
profile of the structurally similar compound Chloridazon (5-Amino-4-chloro-2-phenylpyridazin-
3(2H)-one, CAS No. 1698-60-8) and general best practices for handling research chemicals.[1]
[2] It is imperative to treat this compound as potentially hazardous and to conduct a thorough
risk assessment before commencing any laboratory work. This guide is intended to
supplement, not replace, your institution's safety protocols.

Hazard Identification and Personal Protective Equipment
(PPE)

The primary routes of exposure for chemical compounds of this nature are inhalation of dust,
skin contact, and eye contact. Based on data for the analogous compound Chloridazon, 5-
Amino-2-phenylpyridazin-3(2H)-one should be considered a potential skin and eye irritant.[2]
Therefore, stringent adherence to the use of appropriate Personal Protective Equipment (PPE)

is mandatory to minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) for Handling 5-Amino-2-phenylpyridazin-
3(2H)-one
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PPE Category

Recommended Equipment

Rationale & Best Practices

Eye and Face Protection

Chemical safety goggles and a
face shield.[3]

Goggles provide a seal to
protect against dust particles
and splashes. A face shield
offers an additional layer of

protection for the entire face.

[3]

Hand Protection

Double-gloving with chemical-

resistant gloves (e.g., Nitrile).

The outer glove should be
removed and disposed of
immediately after handling.
The inner glove provides
secondary protection. Inspect
gloves for any signs of
degradation or punctures

before use.[3]

Respiratory Protection

NIOSH-approved N95 or

higher-level respirator.

For handling the solid/powder
form, a respirator is essential
to protect against the
inhalation of fine particles.[3]
All operations involving the
powder should be conducted
in a certified chemical fume

hood or a glove box.[3][4]

Body Protection

Disposable lab coat with tight-
fitting cuffs.

A disposable lab coat prevents
contamination of personal
clothing and should be
disposed of as hazardous
waste after use or in the event

of contamination.[3]

Foot Protection

Closed-toe, chemical-resistant

shoes.

Protects feet from potential
spills. Shoe covers should be
considered for work in high-

potency compounding areas.

[3]
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Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 5-Amino-2-phenylpyridazin-3(2H)-one is crucial for

ensuring personnel safety and preventing contamination.

. Preparation:

Designate a specific area within the laboratory for handling this compound.

Ensure a chemical fume hood is certified and functioning correctly.[3][4]

Verify that an eyewash station and safety shower are readily accessible.[4]

Assemble all necessary equipment and reagents before starting work.

Don all required PPE as specified in Table 1.

. Handling:

Conduct all manipulations of the solid compound within a chemical fume hood to minimize
inhalation exposure.[3][4]

Avoid direct contact with skin, eyes, and clothing.[4]

Use appropriate tools, such as spatulas or powder funnels, for transferring the chemical.

Keep containers tightly closed when not in use.[4][5]

. In Case of a Spill:

Evacuate the immediate area and alert laboratory personnel and the safety officer.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed, labeled container for hazardous waste disposal.[4]

Do not attempt to clean up large spills without appropriate training and equipment.

Disposal Plan
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All waste containing 5-Amino-2-phenylpyridazin-3(2H)-one must be treated as hazardous
waste.

e Solid Waste: Collect all contaminated solid waste, including used PPE (gloves, lab coats),
weighing papers, and absorbent materials, in a clearly labeled, sealed, and appropriate
hazardous waste container.

e Unused Product: Dispose of any unused 5-Amino-2-phenylpyridazin-3(2H)-one through
your institution's designated chemical waste disposal program.

 Prohibition: Do not dispose of this chemical down the drain or in the regular trash.[4]

Visual Workflow for Safe Handling and Disposal

The following diagram outlines the critical steps for the safe handling and disposal of 5-Amino-
2-phenylpyridazin-3(2H)-one.
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Disposal Plan
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Caption: Workflow for handling 5-Amino-2-phenylpyridazin-3(2H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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